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Compound of Interest

Compound Name: Hexylsilane

CAS No.: 1072-14-6

Cat. No.: B129531 Get Quote

This guide provides an in-depth analysis of the safety protocols and handling precautions for

hexylsilane (CAS No. 1072-14-6). Designed for researchers, scientists, and drug development

professionals, this document moves beyond a standard safety data sheet (SDS) to explain the

causality behind safety measures, ensuring a self-validating system of protocols rooted in the

chemical's specific properties.

Understanding Hexylsilane: Physicochemical
Properties
Hexylsilane, also known as 1-sila-heptane, is an organohydridosilane with the chemical

formula C6H16Si[1]. Its utility in research, particularly as a reducing agent in cationic

polymerization and in the creation of organically modified silica glass, necessitates a thorough

understanding of its physical and chemical characteristics[2]. These properties are fundamental

to establishing appropriate safety protocols. For instance, its high flammability and low flash

point dictate the stringent requirements for storage and handling to prevent ignition.
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Property Value Source

Molecular Formula C6H16Si [1][3]

Molecular Weight 116.28 g/mol [1][3]

Appearance Clear liquid [1]

Boiling Point 114 °C [2]

Density 0.718 - 0.721 g/mL at 20 °C [1][2]

Flash Point 12 °C [2]

Vapor Density > 1 (Air = 1) [1]

Solubility Insoluble in water [1]

Hydrolytic Sensitivity Reacts with aqueous base [2]

Hazard Identification and GHS Classification
Hexylsilane is classified as a hazardous substance, primarily due to its high flammability. The

Globally Harmonized System (GHS) provides a clear framework for understanding these

dangers.

Primary Hazards:

Highly Flammable Liquid and Vapor (H225): Vapors can form explosive mixtures with air[1].

This is the most significant hazard associated with hexylsilane. The low flash point means

that even at relatively cool ambient temperatures, sufficient vapor can be present to ignite.

Potential for Skin and Eye Irritation: While not classified as a severe irritant, contact may

cause mild skin and eye irritation[1][3].

Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory irritation[3].
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GHS Classification Hazard Statement Pictogram Signal Word

Flammable Liquids,

Category 2

H225: Highly

flammable liquid and

vapor

🔥 Danger

Acute Toxicity, Oral,

Category 4

H302: Harmful if

swallowed
❗ Warning

Skin

Corrosion/Irritation,

Category 2

H315: Causes skin

irritation
❗ Warning

Serious Eye

Damage/Eye Irritation,

Category 2A

H319: Causes serious

eye irritation
❗ Warning

Specific Target Organ

Toxicity, Single

Exposure, Category 3

H335: May cause

respiratory irritation
❗ Warning

Source:[1][3]

Safe Handling and Storage Protocols: A Proactive
Approach
The cornerstone of working safely with hexylsilane is preventing the formation of an ignitable

vapor-air mixture and avoiding contact. This requires a multi-layered approach encompassing

engineering controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to isolate the researcher from the hazard.

Chemical Fume Hood: All work with hexylsilane must be conducted in a certified chemical

fume hood to ensure adequate ventilation and to contain any vapor release[4]. The

ventilation system should be explosion-proof[5].
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Inert Atmosphere: For reactions and storage, particularly long-term, an inert atmosphere

(e.g., nitrogen or argon) is recommended. Hexylsilane is stable in sealed containers under a

dry, inert atmosphere[1]. This prevents contact with air, minimizing fire risk, and also

prevents hydrolysis.

Grounding and Bonding: To prevent static electricity discharge, which can serve as an

ignition source, all containers and receiving equipment must be grounded and bonded during

transfer[1].

Emergency Equipment: Emergency eyewash stations and safety showers must be readily

available in the immediate vicinity of any potential exposure[1][6].

Administrative Controls and Work Practices
These procedures are designed to minimize the potential for exposure and accidents.

Avoid Ignition Sources: Keep hexylsilane away from heat, sparks, open flames, and hot

surfaces. "No smoking" policies must be strictly enforced in areas where it is handled and

stored[1].

Use of Non-Sparking Tools: When opening or handling containers of hexylsilane, only non-

sparking tools made of materials like bronze or beryllium copper should be used[1].

Container Management: Keep containers tightly closed when not in use[1]. Long-term

storage may require self-venting containers as pressure can build up[1].

Working Alone: Avoid working alone when handling hazardous materials like hexylsilane[7].

Personal Protective Equipment (PPE): The Final Barrier
The selection of PPE is critical and should be based on a thorough risk assessment of the

specific procedures being performed.

Eye and Face Protection: Chemical safety goggles are mandatory[1]. A face shield should be

worn in situations with a higher risk of splashing[5][6].

Hand Protection: Neoprene or nitrile rubber gloves are recommended for hand protection[1]

[6]. It is crucial to inspect gloves for any signs of degradation or puncture before use.
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Skin and Body Protection: A flame-retardant lab coat or antistatic protective clothing is

essential to protect against fire hazards.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable levels, or during emergency situations, a NIOSH-certified organic vapor

respirator should be used[1].
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Risk Assessment

PPE Selection

Start: Handling Hexylsilane

Assess Task:
- Scale of work

- Potential for splash/aerosol generation

Work in Chemical Fume Hood?

Mandatory:
Chemical Safety Goggles

Yes

High Splash Risk?

Add Face Shield

Yes

Mandatory:
Nitrile or Neoprene Gloves

No

Mandatory:
Flame-Retardant Lab Coat

Respiratory Protection Needed?
(e.g., spill, ventilation failure)

Use NIOSH-certified
Organic Vapor Respirator

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling hexylsilane.
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First-Aid Measures in Case of Exposure
Immediate and appropriate first aid is crucial in mitigating the effects of accidental exposure.

Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform

artificial respiration. Keep the person warm and at rest, and seek immediate medical

attention[3][8][9].

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water[8]. If irritation persists, seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open to ensure thorough rinsing[3][10]. Remove contact lenses if present and

easy to do so. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse the mouth with water and consult a physician immediately[3].

Spill, Leak, and Fire Response
A well-defined emergency plan is essential for handling any unforeseen incidents.

Spill and Leak Procedures
Evacuate and Isolate: Immediately evacuate all non-essential personnel from the area and

eliminate all sources of ignition[1].

Ventilate: Ensure the area is well-ventilated.

Containment: Use a liquid-absorbent, non-combustible material (e.g., Chemizorb® or dry

sand) to contain the spill. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.

Decontamination: Clean the affected area thoroughly.

Firefighting Measures
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Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a

fire involving hexylsilane. Water spray or fog can be used to cool exposed containers[1]. Do

not use a direct stream of water as it may spread the fire[1].

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear[1].

Hazardous Combustion Products: Burning can produce irritating fumes, carbon monoxide,

silicon dioxide, and organic acid vapors[1].

Reactivity and Incompatibility
Understanding the chemical reactivity of hexylsilane is key to preventing hazardous reactions.

Chemical Stability: Hexylsilane is stable when stored in sealed containers under a dry, inert

atmosphere[1].

Conditions to Avoid: Avoid exposure to heat, open flames, sparks, and static discharge[1].

Incompatible Materials: Hexylsilane is incompatible with strong oxidizing agents, acids,

alkalis, and metal salts[1][4]. Contact with these materials can lead to vigorous reactions.

Hazardous Reactions: The product can generate small amounts of hydrogen gas when

exposed to alkalis or protic materials like water and alcohol, especially in the presence of

metal salts[1].

Disposal Considerations
All waste materials must be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

Waste Collection: Collect waste hexylsilane and contaminated materials in approved,

labeled, and sealed containers[1].

Disposal Method: Incineration at a licensed waste disposal facility is a recommended method

of disposal[1]. Do not dispose of waste into sewers[1].
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Empty Containers: Handle empty containers with care as they may contain flammable

residual vapors[1].

Occupational Exposure Limits
Currently, there are no established specific occupational exposure limit values for hexylsilane
from major regulatory bodies. However, for the broader category of silanes, NIOSH and ACGIH

have recommended exposure limits of 5 ppm[5][11]. Given the lack of specific data for

hexylsilane, it is prudent to handle it in a manner that minimizes all potential for exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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